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Compound of Interest

Compound Name: 2-Amino-4-tert-butylphenol

Cat. No.: B071990

An In-depth Technical Guide to 2-Amino-4-tert-butylphenol (CAS 1199-46-8)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Amino-4-tert-butylphenol,
a key chemical intermediate. It covers its physicochemical properties, safety and handling
protocols, synthetic methodologies, and applications, with a focus on its role in the
development of specialty chemicals and biologically active molecules.

Physicochemical and Spectroscopic Properties

2-Amino-4-tert-butylphenol is a substituted phenol derivative characterized as a white to
brown crystalline powder at room temperature.[1][2][3] Its core structure consists of a phenol
ring substituted with an amino group at position 2 and a bulky tert-butyl group at position 4.
This structure makes it a valuable precursor in organic synthesis.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 1199-46-8 [1][4][5]

Molecular Formula C10H15NO [1][41[6]

Molecular Weight 165.23 g/mol (11041071
White to brown/gray crystalline

Appearance [2][3]
powder

Melting Point 160-163 °C (lit.) [11[7118]

Boiling Point ~275-293 °C (estimate) [1119]

Density ~1.02 g/cm3 (estimate) [1]
Soluble in ethanol, ether,

Solubility chloroform. Insoluble in [1][3]
benzene and cold water.

Flash Point 120.1 °C [1]

Vapor Pressure

0.00313 mmHg at 25°C

[1]

Table 2: Spectroscopic Data Identifiers

Spectrum Type

Available From

Notes

1H NMR Sigma-Aldrich Co. LLC. [4]
W. Robien, Inst. of Org.

13C NMR , _ [4]
Chem., Univ. of Vienna

FTIR Bio-Rad Laboratories, Inc. [4]

Raman Bio-Rad Laboratories, Inc. [4]

Safety and Handling

2-Amino-4-tert-butylphenol is classified as harmful and requires careful handling in a

laboratory or industrial setting.[4][9] Appropriate personal protective equipment (PPE), including

gloves, safety goggles, and a dust mask, should be used at all times.[7][9]
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Table 3: GHS Hazard Information

Identifier Description Source(s)
Pictogram GHSO07 (Exclamation Mark) [4119]
Signal Word Warning [4107119]

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H315:
Causes skin irritation.H319:
Hazard Statements _ [A][71091110]
Causes serious eye
irritation.H332: Harmful if
inhaled.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P301+P312: IF
SWALLOWED: Call a POISON
CENTER/doctor if you feel
Precautionary Statements unwell.P302+P352: IF ON [7119]
SKIN: Wash with plenty of
water.P304+P340: IF
INHALED: Remove person to
fresh air.P305+P351+P338: IF
IN EYES: Rinse cautiously with

water for several minutes.

Experimental Protocols
Synthesis via Diazotization-Cleavage Reduction

A common industrial synthesis method for 2-Amino-4-tert-butylphenol uses p-tert-butylphenol
as the starting material.[11] The process involves three main stages: diazotization, coupling to
form an azo dye intermediate, and subsequent cleavage reduction to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://chemical-label.com/en/ghs/print-clp/1199-46-8/2-amino-4-tert-butylphenol
https://wap.guidechem.com/question/how-is-2-amino-4-tert-butylphe-id134438.html
https://www.benchchem.com/product/b071990#2-amino-4-tert-butylphenol-cas-1199-46-8-properties
https://www.benchchem.com/product/b071990#2-amino-4-tert-butylphenol-cas-1199-46-8-properties
https://www.benchchem.com/product/b071990#2-amino-4-tert-butylphenol-cas-1199-46-8-properties
https://www.benchchem.com/product/b071990#2-amino-4-tert-butylphenol-cas-1199-46-8-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b071990?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

